Cas no 87424-35-9 ( )
structure
Product Name:
CAS No:87424-35-9
MF:C13H6Cl2N2O5
MW:341.103141307831
CID:992536
PubChem ID:230560
Update Time:2025-04-20
Chemical and Physical Properties
Names and Identifiers
-
- (2-chloro-5-nitrophenyl)-(4-chloro-3-nitrophenyl)methanone
- NSC25596
- (2-chloro-5-nitrophenyl)(4-chloro-3-nitrophenyl)methanone
- 87424-35-9
- HGHPNFNEFXMGLR-UHFFFAOYSA-N
- 3,3'-Dinitro-6,4'-dichlorobenzophenone
- 5,3'-Dinitro-2,4'-dichlorobenzophenone
- 2,4'-dichloro-5,3'-dinitro benzophenone
- NSC-25596
- SCHEMBL10939851
- DTXSID50282359
- (2-Chloro-5-nitro-phenyl)-(4-chloro-3-nitro-phenyl)methanone
- DS-007727
-
-
- Inchi: 1S/C13H6Cl2N2O5/c14-10-4-2-8(16(19)20)6-9(10)13(18)7-1-3-11(15)12(5-7)17(21)22/h1-6H
- InChI Key: HGHPNFNEFXMGLR-UHFFFAOYSA-N
- SMILES: ClC1=CC=C(C=C1C(C1C=CC(=C(C=1)[N+](=O)[O-])Cl)=O)[N+](=O)[O-]
Computed Properties
- Exact Mass: 339.9653767g/mol
- Monoisotopic Mass: 339.9653767g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 2
- Complexity: 464
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 109Ų
Related Literature
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Soumaya Khlifi,Gregory Mouille,Jonathan Farjon Anal. Methods, 2017,9, 2328-2333
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